2-(3-methoxyazetidin-3-yl)acetic acid hydrochloride
Overview
Description
2-(3-methoxyazetidin-3-yl)acetic acid hydrochloride (MAH), also known as 2-methyl-3-azetidinol hydrochloride, is an important organic compound used in a variety of scientific applications. MAH is a white crystalline solid that is soluble in water and ethanol. It has a molecular weight of 219.63 g/mol and a melting point of 208-210 °C. MAH is used in a variety of scientific research applications, including synthesis, drug discovery, and biochemical and physiological studies.
Scientific Research Applications
MAH is widely used in scientific research applications. It is used in the synthesis of various compounds, including pharmaceuticals and other organic molecules. It is also used in drug discovery studies, where it can be used to identify and characterize novel drug candidates. In addition, MAH is used in biochemical and physiological studies, as it can be used to study the structure and function of various proteins and enzymes.
Mechanism of Action
The mechanism of action of MAH is not completely understood. However, it is believed to act as a proton donor and acceptor. It is also believed to interact with various proteins and enzymes, which can lead to changes in their structure and function.
Biochemical and Physiological Effects
MAH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and thrombin. It has also been shown to have anti-inflammatory and analgesic effects. In addition, MAH has been shown to have an antioxidant effect, which may be beneficial in preventing certain diseases.
Advantages and Limitations for Lab Experiments
MAH has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is readily soluble in water and ethanol. Additionally, MAH is relatively stable and has a low toxicity profile. However, MAH has some limitations for laboratory experiments. It has a relatively low solubility in organic solvents, and it can be difficult to purify and isolate.
Future Directions
There are several potential future directions for the use of MAH. It could be used in the development of new drugs and therapies, as it has been shown to have various biological effects. It could also be used in the synthesis of new organic molecules and compounds. Additionally, MAH could be used in the study of various proteins and enzymes, as it has been shown to interact with them. Finally, MAH could be used in the development of new analytical techniques and methods, as it has been shown to be useful in the analysis of various compounds.
Synthesis Methods
The synthesis of MAH is usually performed through the reaction of 3-methylazetidine and acetic acid. This reaction produces 2-(3-methoxyazetidin-3-yl)acetic acid hydrochloride and water as the byproducts. The reaction is usually conducted in aqueous solution at a temperature of 100 °C under an inert atmosphere. The reaction is relatively simple and can be conducted in a laboratory setting.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methoxyazetidin-3-yl)acetic acid hydrochloride involves the reaction of 3-methoxyazetidine with chloroacetic acid followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-methoxyazetidine", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 3-methoxyazetidine is reacted with chloroacetic acid in the presence of sodium hydroxide to obtain 2-(3-methoxyazetidin-3-yl)acetic acid.", "Step 2: The product from step 1 is hydrolyzed with water to obtain 2-(3-methoxyazetidin-3-yl)acetic acid hydrochloride.", "Step 3: The hydrochloride salt is obtained by acidification of the product from step 2 with hydrochloric acid." ] } | |
| 2680539-57-3 | |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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